Cas no 899738-84-2 (N-(2-{1,4-dioxa-8-azaspiro4.5decane-8-sulfonyl}ethyl)-3-methoxybenzamide)

• Product Name: N-(2-{1,4-dioxa-8-azaspiro4.5decane-8-sulfonyl}ethyl)-3-methoxybenzamide
• CAS No: 899738-84-2
• MF: C₁₇H₂₄N₂O₆S
• MW: 384.447263717651
• CID: 5485896
• Update Time: 2025-07-18

N-(2-{1,4-dioxa-8-azaspiro4.5decane-8-sulfonyl}ethyl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylsulfonyl)ethyl]-3-methoxy-
• N-(2-{1,4-dioxa-8-azaspiro4.5decane-8-sulfonyl}ethyl)-3-methoxybenzamide

• Inchi： 1S/C17H24N2O6S/c1-23-15-4-2-3-14(13-15)16(20)18-7-12-26(21,22)19-8-5-17(6-9-19)24-10-11-25-17/h2-4,13H,5-12H2,1H3,(H,18,20)
• InChI Key： HYOVVXUECVLSPE-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCC2(OCCO2)CC1)(=O)=O)(=O)C1=CC=CC(OC)=C1

Additional information on N-(2-{1,4-dioxa-8-azaspiro4.5decane-8-sulfonyl}ethyl)-3-methoxybenzamide

Comprehensive Overview of N-(2-{1,4-dioxa-8-azaspiro[4.5]decane-8-sulfonyl}ethyl)-3-methoxybenzamide (CAS No. 899738-84-2)

N-(2-{1,4-dioxa-8-azaspiro[4.5]decane-8-sulfonyl}ethyl)-3-methoxybenzamide, with the CAS number 899738-84-2, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique spirocyclic structure, combining a 1,4-dioxa-8-azaspiro[4.5]decane core with a 3-methoxybenzamide moiety. Its structural complexity and functional groups make it a valuable candidate for drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

The sulfonyl and amide functionalities in this compound are critical for its biological activity, enabling interactions with proteins and other biomolecules. Researchers are particularly interested in its potential applications as a small-molecule inhibitor or modulator in therapeutic areas such as oncology, neurology, and inflammation. The 3-methoxybenzamide group, a common pharmacophore, enhances its binding affinity and selectivity, making it a promising scaffold for further derivatization.

In recent years, the demand for spirocyclic compounds like N-(2-{1,4-dioxa-8-azaspiro[4.5]decane-8-sulfonyl}ethyl)-3-methoxybenzamide has surged due to their versatility in drug design. These compounds are often explored for their ability to mimic natural ligands, offering advantages in drug bioavailability and metabolic stability. The CAS 899738-84-2 compound is no exception, with studies highlighting its potential in addressing unmet medical needs.

One of the most searched questions in the field is: "What are the synthetic routes for N-(2-{1,4-dioxa-8-azaspiro[4.5]decane-8-sulfonyl}ethyl)-3-methoxybenzamide?" The synthesis typically involves multi-step organic reactions, including sulfonylation and amide coupling, with careful optimization to achieve high yields and purity. Researchers also frequently inquire about its solubility, stability, and spectroscopic properties, which are crucial for formulation and analytical characterization.

Another hot topic is the compound's potential role in targeted therapy. With the rise of precision medicine, molecules like N-(2-{1,4-dioxa-8-azaspiro[4.5]decane-8-sulfonyl}ethyl)-3-methoxybenzamide are being evaluated for their ability to selectively inhibit disease-specific pathways. For instance, its spirocyclic sulfonamide structure is being investigated for modulating G-protein-coupled receptors (GPCRs), a key target class in drug development.

From an SEO perspective, terms such as "spirocyclic sulfonamide synthesis", "3-methoxybenzamide derivatives", and "CAS 899738-84-2 applications" are highly relevant. These keywords reflect the growing interest in this compound's chemical properties and therapeutic potential. Additionally, discussions around green chemistry and sustainable synthesis methods for such compounds are gaining traction, aligning with global trends in environmentally friendly research practices.

In summary, N-(2-{1,4-dioxa-8-azaspiro[4.5]decane-8-sulfonyl}ethyl)-3-methoxybenzamide (CAS 899738-84-2) represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its unique structure and functional diversity position it as a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound is likely to play a pivotal role in advancing drug discovery and biomedical innovation.